Cas no 54118-08-0 ((5e)-5-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-3-[(z)-(3-ethyl-1,3-benzothiazol-2(3h)-ylidene)methyl]cyclohex-3-ene-1-carboxamide)

• Product name: (5e)-5-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-3-[(z)-(3-ethyl-1,3-benzothiazol-2(3h)-ylidene)methyl]cyclohex-3-ene-1-carboxamide
• CAS No: 54118-08-0
• MF: C₂₂H₂₃N₃O₂S₃
• MW: 457.631921052933
• CID: 939803
• PubChem ID: 44669254

(5e)-5-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-3-[(z)-(3-ethyl-1,3-benzothiazol-2(3h)-ylidene)methyl]cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (5e)-5-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-3-[(z)-(3-ethyl-1,3-benzothiazol-2(3h)-ylidene)methyl]cyclohex-3-ene-1-carboxamide
• (5e)-5-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-3-[(z)-(3-ethyl-1,3-benzothiazol-2(3h)-ylidene)methyl]cyclohex-3-en
• 3-[(3-ethyl-1,3-benzothiazol-2-ylidene)methyl]-5-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)cyclohex-3-ene-1-carboxamide
• 3-(3-ethyl-3H-benzothiazol-2-ylidenemethyl)-5-(3-ethyl-4-oxo-2-thioxo-thiazolidin-5-ylidene)-cyclohex-3-enecarboxylic acid amide
• 54118-08-0
• (5E)-3-[(z)-(3-ethyl-1,3-benzothiazol-2(3h)-ylidene)methyl]-5-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-3-cyclohexene-1-carboxamide
• AKOS000814179
• DB-247128

• Inchi： InChI=1S/C22H23N3O2S3/c1-3-24-16-7-5-6-8-17(16)29-18(24)11-13-9-14(12-15(10-13)20(23)26)19-21(27)25(4-2)22(28)30-19/h5-9,11,15H,3-4,10,12H2,1-2H3,(H2,23,26)/b18-11-,19-14-
• InChI Key： KNQIPOCPLZBUAU-RPCNFCPDSA-N
• SMILES： CCN1C2=CC=CC=C2SC1=CC3=CC(=C4C(=O)N(C(=S)S4)CC)CC(C3)C(=O)N

Computed Properties

• Exact Mass: 457.09500
• Monoisotopic Mass: 457.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.7
• Topological Polar Surface Area: 149A^2

Experimental Properties

• Density: 1.44
• Boiling Point: 595.5°C at 760 mmHg
• Flash Point: 313.9°C
• Refractive Index: 1.741
• PSA: 153.96000
• LogP: 4.37850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles